Cas no 1694873-90-9 (Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate)
1694873-90-9 structure
Product Name:Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
CAS No:1694873-90-9
MF:C16H30BrNO3
MW:364.318304538727
CID:5768251
PubChem ID:114773218
Update Time:2023-12-26
Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1694873-90-9
- tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
- EN300-1135440
- Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
-
- Inchi： 1S/C16H30BrNO3/c1-5-6-7-8-9-10-20-14-12-18(11-13(14)17)15(19)21-16(2,3)4/h13-14H,5-12H2,1-4H3
- InChI Key： SNKXAXVESWRVOF-UHFFFAOYSA-N
- SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCCCCCC
Computed Properties
- Exact Mass: 363.14091g/mol
- Monoisotopic Mass: 363.14091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 38.8Ų
Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1135440-0.05g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1135440-0.1g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1135440-0.25g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1135440-0.5g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1135440-1.0g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 1g |
$1485.0 | 2023-05-24 | ||
| Enamine | EN300-1135440-2.5g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1135440-5.0g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 5g |
$4309.0 | 2023-05-24 | ||
| Enamine | EN300-1135440-10.0g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 10g |
$6390.0 | 2023-05-24 | ||
| Enamine | EN300-1135440-1g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1135440-5g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 5g |
$3065.0 | 2023-10-26 |
Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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